(R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride

• IUPAC Name: (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride
• InChI: InChI=1S/C12H17NO.ClH/c1-10-2-4-11(5-3-10)9-14-12-6-7-13-8-12;/h2-5,12-13H,6-9H2,1H3;1H/t12-;/m1./s1
• InChI Key: RSVSJIDDCJEPCR-UTONKHPSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2CCNC2.Cl
• Isomeric SMILES: CC1=CC=C(C=C1)CO[C@@H]2CCNC2.Cl
• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol

Description

(R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride is a chemical compound that belongs to the pyrrolidine family. It is primarily used in scientific research for its unique properties and potential applications in various fields. The purpose of

Mechanism of Action

The mechanism of action of (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride is not fully understood. However, it is believed to act on the central nervous system by binding to specific receptors and modulating neurotransmitter release. This results in the analgesic and anti-inflammatory effects observed in animal models.
Biochemical and Physiological Effects:
(R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, as well as reduce inflammation. Additionally, (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride has been shown to have a positive effect on mood and behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride in lab experiments is its potency and specificity. It has been shown to exhibit strong analgesic and anti-inflammatory effects in animal models, making it a promising candidate for the development of new medications. However, one limitation of using (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride in lab experiments is its potential toxicity. High doses of the compound have been shown to cause adverse effects in animal models, highlighting the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for the use of (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride in scientific research. One possible direction is the development of new pain medications based on its analgesic properties. Additionally, (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride could be further studied for its anti-inflammatory properties and potential applications in the treatment of inflammatory conditions. Finally, future research could focus on the mechanism of action of (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride and its potential interactions with other compounds and receptors.

Synthesis Methods

The synthesis of (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride involves several steps. The first step involves the reaction of 4-methylbenzyl alcohol with pyrrolidine in the presence of a base catalyst. The resulting product is then reacted with hydrochloric acid to obtain (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride. The synthesis method is relatively straightforward and yields high purity products.

Scientific Research Applications

(R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride has numerous potential applications in scientific research. It has been shown to exhibit potent analgesic effects in animal models, making it a promising candidate for the development of new pain medications. Additionally, (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride has been shown to have anti-inflammatory properties, which could make it useful in the treatment of various inflammatory conditions.